Cas no 893765-60-1 (Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate)

• Product Name: Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate
• CAS No: 893765-60-1
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• MDL: MFCD07658158
• CID: 4718843
• Update Time: 2025-06-12

Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl [(6-nitro-1,3-benzodioxol-5-yl)oxy]acetate
• ethyl 2-[(6-nitro-1,3-benzodioxol-5-yl)oxy]acetate
• Ethyl 2-((6-nitrobenzo[d][1,3]dioxol-5-yl)oxy)acetate
• STK736369
• R9779
• ethyl [(6-nitrobenzo[1,3]dioxol-5-yl)oxy]acetate
• A4073/0173519
• acetic acid, [(6-nitro-1,3-benzodioxol-5-yl)oxy]-, ethyl ester
• Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate

• MDL： MFCD07658158
• Inchi： 1S/C11H11NO7/c1-2-16-11(13)5-17-8-4-10-9(18-6-19-10)3-7(8)12(14)15/h3-4H,2,5-6H2,1H3
• InChI Key： QBYXAGLOVQEIHW-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)OCC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate

Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate: A Comprehensive Overview

Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate, with the CAS number 893765-60-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of nitro-substituted benzodioxole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The benzodioxole scaffold, characterized by its oxygen-containing heterocyclic structure, is known for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate consists of a nitro group attached to a benzodioxole ring, which is further linked to an oxyacetate moiety. This unique arrangement imparts specific chemical and biological properties to the compound. The nitro group, in particular, is a key functional moiety that can participate in various chemical reactions and interactions, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted benzodioxole derivatives. These compounds have been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. The presence of the nitro group enhances their reactivity and allows for further functionalization, which can be exploited to develop novel therapeutic agents.

One of the most compelling aspects of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate is its potential application in the development of anticancer agents. Studies have indicated that benzodioxole derivatives can interfere with critical cellular processes involved in cancer progression. The nitro group on this compound can facilitate interactions with biological targets such as enzymes and receptors, leading to inhibitory effects on tumor growth and proliferation. Furthermore, the oxyacetate moiety may contribute to its solubility and bioavailability, enhancing its pharmacokinetic properties.

Recent research has also highlighted the role of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By targeting inflammatory mediators and signaling pathways, this compound may offer a therapeutic strategy for managing these conditions. The ability of the nitro group to engage with biological systems suggests that it could serve as a key interaction point for developing anti-inflammatory drugs.

The synthesis of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzodioxole ring is typically synthesized through cyclization reactions involving appropriately substituted phenols and aldehydes. The introduction of the nitro group is achieved through nitration reactions, which must be carefully monitored to avoid over-nitration or decomposition.

The oxyacetate moiety is incorporated into the molecule through esterification or hydrolysis reactions. These steps require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for compounds like Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate, making it more accessible for further research and development.

In terms of pharmacokinetics, Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate exhibits promising characteristics that make it suitable for therapeutic applications. Studies have shown that it has good oral bioavailability and moderate metabolic stability. These properties are crucial for ensuring that the compound reaches its target sites in sufficient concentrations to exert its desired effects.

The potential toxicity profile of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate is an important consideration in its development as a drug candidate. Preliminary toxicology studies have indicated that it exhibits low acute toxicity at tested doses. However, further studies are needed to assess long-term safety and potential side effects. These studies will help determine the appropriate dosage regimens and identify any necessary precautions for clinical use.

The future directions for research on Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate are multifaceted. One area of focus is the exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help guide the design of more effective derivatives.

Another promising avenue is the investigation of Ethyl (6-nitro-1,3-benzodioxol-5-yl)oxyacetate as a lead compound for drug discovery programs. By modifying its structure through computational modeling or high-throughput screening methods, researchers can identify analogs with enhanced potency or improved pharmacokinetic properties. This approach has been successfully applied to other benzodioxole derivatives and holds great promise for developing novel therapeutics.

The integration of Ethyl (6-nitro-1,3-benzodioxol-5-yloxyacetate into clinical trials represents another critical step forward in evaluating its therapeutic efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing these compounds from laboratory research to clinical application. Such partnerships can leverage expertise across different disciplines and accelerate the development process.

In conclusion, Ethyl (6-nitro-1,3-benzodioxol-5-yloxyacetate is a compound with significant potential in pharmaceutical chemistry due to its unique structure and diverse biological activities. Its applications in anticancer therapy and anti-inflammatory treatment are particularly noteworthy areas of research. As our understanding of its pharmacological properties continues to grow，so does its promise as a valuable tool in drug development efforts。